Cas no 1518095-22-1 (2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine)
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Benzoxazolediamine, N2-[(2-chlorophenyl)methyl]-
- 2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine
- 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine
-
- MDL: MFCD22890153
- Inchi: 1S/C14H12ClN3O/c15-11-4-2-1-3-9(11)8-17-14-18-12-6-5-10(16)7-13(12)19-14/h1-7H,8,16H2,(H,17,18)
- InChI Key: OOMAEYFDQQXDEZ-UHFFFAOYSA-N
- SMILES: N(C1OC2=CC(N)=CC=C2N=1)CC1C=CC=CC=1Cl
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 475.1±55.0 °C at 760 mmHg
- Flash Point: 241.1±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- pka: 3.00±0.30(Predicted)
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C996328-10mg |
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine |
1518095-22-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C996328-50mg |
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine |
1518095-22-1 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C996328-100mg |
2-N-[(2-Chlorophenyl)Methyl]-1,3-Benzoxazole-2,6-Diamine |
1518095-22-1 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-195437-1.0g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-195437-0.05g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 0.05g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-195437-0.1g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 0.1g |
$298.0 | 2023-11-13 | |
| Enamine | EN300-195437-0.25g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 0.25g |
$425.0 | 2023-11-13 | |
| Enamine | EN300-195437-0.5g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 0.5g |
$668.0 | 2023-11-13 | |
| Enamine | EN300-195437-1g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 1g |
$857.0 | 2023-11-13 | |
| Enamine | EN300-195437-2.5g |
N2-[(2-chlorophenyl)methyl]-1,3-benzoxazole-2,6-diamine |
1518095-22-1 | 95% | 2.5g |
$1680.0 | 2023-11-13 |
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1): An Emerging Compound in Pharmaceutical Research
2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The chemical structure of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine is characterized by a benzoxazole core with a substituted chlorophenyl group and a methylated diamine moiety. The presence of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms of action and potential targets of this compound.
In the realm of anti-inflammatory research, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has shown promising results in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these cytokines suggests its potential as a therapeutic agent for managing inflammation.
Moreover, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has demonstrated significant antimicrobial activity against a range of pathogenic bacteria. Studies have shown that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics. The increasing prevalence of antibiotic-resistant strains has underscored the need for novel antimicrobial agents, and this compound shows promise in addressing this critical issue.
In the context of cancer research, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine has been investigated for its anticancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes it a valuable candidate for further development as an anticancer agent.
The pharmacokinetic profile of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine is another important aspect that has been studied extensively. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.
In conclusion, 2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine (CAS No. 1518095-22-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for its potential use in treating inflammatory diseases, infections, and cancer.
1518095-22-1 (2-N-(2-Chlorophenyl)Methyl-1,3-Benzoxazole-2,6-Diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)